Cas no 2034566-00-0 (N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]acetamide)

• Product Name: N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]acetamide
• CAS No: 2034566-00-0
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5338961
• Update Time: 2025-07-19

N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)acetamide
• N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]acetamide
• N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]acetamide

• Inchi： 1S/C11H13N3O2/c1-9(15)12-8-10(11-4-2-7-16-11)14-6-3-5-13-14/h2-7,10H,8H2,1H3,(H,12,15)
• InChI Key： OPCPBJJSEVXBLR-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CNC(C)=O)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• XLogP3: 0.3
• Topological Polar Surface Area: 60.1

Additional information on N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]acetamide

N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]acetamide (CAS No. 2034566-00-0): A Comprehensive Overview

N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]acetamide (CAS No. 2034566-00-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its combination of furan and pyrazole moieties, exhibits a diverse range of biological activities, making it a promising candidate for further research and development.

The molecular structure of N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]acetamide is composed of a central acetamide group attached to an ethyl chain, which is further substituted with a furan and a pyrazole ring. The presence of these heterocyclic rings imparts specific chemical and biological properties to the molecule. Furan, a five-membered aromatic ring containing an oxygen atom, is known for its electron-rich nature and ability to form stable complexes with various metal ions. Pyrazole, on the other hand, is a five-membered heterocyclic ring with two nitrogen atoms, which is often associated with anti-inflammatory and analgesic properties.

Recent studies have highlighted the potential of N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]acetamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]acetamide has also shown promise in the field of cancer research. A study conducted at the National Cancer Institute demonstrated that this compound could selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity was attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings suggest that N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]acetamide may have potential as a novel anticancer agent.

In addition to its therapeutic applications, N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]acetamide has been studied for its pharmacokinetic properties. Research published in the European Journal of Pharmaceutical Sciences revealed that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low plasma protein binding. These characteristics make it an attractive candidate for further preclinical and clinical development.

The synthesis of N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]acetamide has been optimized using modern synthetic techniques. A multi-step synthesis route involving the condensation of 2-furylacetonitrile with 1H-pyrazole followed by acetylation has been reported in several scientific publications. The yield and purity of the final product have been significantly improved through the use of catalysts and optimized reaction conditions.

Safety and toxicity studies are crucial for any compound entering clinical trials. Preliminary toxicological assessments of N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]acetamide have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further comprehensive safety evaluations are necessary to ensure its safety profile before human trials can be initiated.

In conclusion, N-[2-(furan-2-yl)-2-(1H-pyrazol-1-y l)ethyl]acetamide (CAS No. 2034566-00-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, coupled with favorable pharmacokinetic properties and preliminary safety data, make it an attractive candidate for further research and development in medicinal chemistry and drug discovery.